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Compound of Interest

2-Methoxyethyl 4-
Compound Name:
methylbenzenesulfonate

Cat. No.: B609234

For Researchers, Scientists, and Drug Development Professionals

Abstract: 2-Methoxyethyl p-toluenesulfonate (CAS No. 17178-10-8) is a versatile alkylating
agent and chemical intermediate used in diverse applications, including the synthesis of
pharmaceuticals, dyes, and surfactants.[1][2] While valuable in organic synthesis, its safe
handling is predicated on a thorough understanding of its chemical properties and toxicological
profile. This guide provides an in-depth overview of its hazards, exposure control measures,
and emergency procedures. It summarizes key safety data in accordance with the Globally
Harmonized System (GHS), outlines standard experimental protocols for hazard assessment,
and presents logical workflows for safe laboratory practices.

Chemical and Physical Properties

2-Methoxyethyl p-toluenesulfonate is a colorless to almost colorless clear liquid.[3][4][5] A
comprehensive summary of its key physical and chemical properties is presented below,
providing essential data for handling and storage considerations.
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Property Value Source(s)

CAS Number 17178-10-8 [11[31[4][6]

Molecular Formula C10H1404S [L1[31[4][7]

Molecular Weight 230.28 g/mol [L1311417]

Appearance Colorl.ess' to almost colorless BIATE]
clear liquid

Melting Point 10 °C [1]

Boiling Point 141 °C @ 0.2 mmHg [1114]

Density 1.21 g/cm3 [1]

Flash Point 161.8 °C [1]

Refractive Index 1.5100 - 1.5120 [1114]

Vapor Pressure 0.000135 mmHg @ 25°C [1]

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 2-Methoxyethyl p-toluenesulfonate is classified as a hazardous substance. The primary

hazards are associated with irritation to the skin, eyes, and respiratory system, and it is

considered harmful if swallowed.

GHS Classification Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Irritation Category 2 H315: Causes skin irritation
o H319: Causes serious eye
Eye Irritation Category 2A o
irritation
Specific target organ toxicity — H335: May cause respiratory
Category 3

Single exposure

irritation
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GHS Label Elements:

e Pictogram:

» Signal Word:Warning

o Precautionary Statements (selected):

[e]

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.
P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.
P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Toxicological Profile

The primary routes of occupational exposure are inhalation, ingestion, and direct contact with

skin and eyes.[6]

o Acute Effects:

Inhalation: May cause irritation to the respiratory tract, leading to symptoms such as
coughing and shortness of breath.[6][8]

Skin Contact: Causes skin irritation, characterized by redness and discomfort.[6][8]

Eye Contact: Causes serious eye irritation, which can result in redness, pain, and
watering.[6][8]

Ingestion: Harmful if swallowed and may cause irritation of the gastrointestinal tract.[6][3]
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e Chronic Effects: Information on the long-term effects of exposure is limited. No data was
available to classify the substance as a carcinogen or mutagen.[6]

Emergency and First-Aid Procedures

Prompt and appropriate action is critical in the event of accidental exposure. The following
diagram outlines the recommended first-aid workflow.

Exposure Event

Exposure Occurs
First-Aid Response by Exposure Route
D
ns

Immediate Actiof
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If breathing is difficult, give oxygen.| [Wash skin with plenty of soap and water for at least 15 minutes., Continue rinsing for at least 15 minutes. Drink 2-4 cups of milk or water.

iiedical Attention

g Seek Immediate Medical Attention gy

Click to download full resolution via product page
First-Aid Response Workflow

Safe Handling and Personal Protection

Adherence to strict laboratory protocols is essential to minimize exposure risk. This includes
the use of appropriate engineering controls and personal protective equipment (PPE).
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Engineering Controls: Work should be conducted in a well-ventilated area, preferably within a
chemical fume hood.[6][9] Eyewash stations and safety showers must be readily accessible.[8]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield conforming to EN166 or
OSHA 29 CFR 1910.133.[6][10]

o Skin Protection: Use chemical-resistant gloves (e.qg., nitrile rubber), a lab coat, and an apron.

[6]

e Respiratory Protection: Generally not required with adequate ventilation. If vapors or mists
are generated, use a NIOSH/MSHA-approved respirator.[6]

The following diagram illustrates a standard workflow for handling the chemical in a laboratory
setting.
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Start: Prepare for Synthesis

1. Prepare & Verify
Fume Hood Operation

l Spill Detected

2. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

1. Evacuate Area &
3. Handle Chemical Remove Ignition Sources

Inside Fume Hood l

2. Don Full PPE

4. Tightly Seal Container (incl. Respiratory Protection)
Under Inert Gas

3. Contain Spill with
Inert Absorbent Material

5. Store in Cool, Dry,
Well-Ventilated Area

4. Collect Absorbed Material

6. Clean Work Area & into Waste Container
Dispose of Waste Properly

:

7. Remove PPE

5. Decontaminate Spill Area

6. Dispose of Waste
End of Process per Regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Tec

hnical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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